Cas no 1289-45-8 (Dodecenoic acid)
Dodecenoic acid structure
Product Name:Dodecenoic acid
CAS No:1289-45-8
MF:C12H22O2
MW:198.301884174347
CID:185109
PubChem ID:5282729
Update Time:2025-04-19
Dodecenoic acid Chemical and Physical Properties
Names and Identifiers
-
- Dodecenoic acid
- LAUROLEICACID
- 224-569-1
- Dodec-2-enoic acid
- Q27117632
- PAWGRNGPMLVJQH-ZHACJKMWSA-N
- D5660
- Dodec-2-enoicacid
- 2E-Lauroleic acid
- A826494
- EN300-65552
- (2E)-dodec-2-enoic acid
- 12:1, n-10 trans
- CHEBI:38371
- 4412-16-2
- TRANS-2-DODECENOICACID
- C12:1
- CHEMBL4281333
- CHEBI:37162
- (2E)-2-Dodecenoic acid
- EINECS 224-569-1
- 2-Dodecenoic acid
- DTXSID401343611
- A934942
- AKOS008105134
- trans-2-lauroleic acid
- EN300-365600
- 3X1
- LMFA01030788
- 2E-Dodecenoic acid
- 1289-45-8
- (E)-dodec-2-enoic acid
- WS-00320
- AMY37907
- trans-dodec-2-enoic acid
- MFCD00045906
- W16764
- Dodec-2-ensaeure
- AS-57983
- NSC 59856
- Q27117056
- 32466-54-9
- AI3-11152
- CS-0152270
- trans-2-Dodecenoic acid
- Z336127680
- C12:1n-10
- 2t-Dodecensaeure
- (E)-2-dodecenoic acid
- C12:1, n-10 trans
- 2-Dodecensaeure
- Dodecen-(2t)-saeure
-
- Inchi： 1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h10-11H,2-9H2,1H3,(H,13,14)/b11-10+
- InChI Key： PAWGRNGPMLVJQH-ZHACJKMWSA-N
- SMILES： OC(/C=C/CCCCCCCCC)=O
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 4.8
Experimental Properties
- Density: 0.922
- Boiling Point: 311.7°C at 760 mmHg
- Flash Point: 216.6°C
- Refractive Index: 1.463
- PSA: 37.3
Dodecenoic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
1289-45-8 (Dodecenoic acid) Related Products
- 13419-69-7(trans-Hex-2-enoic acid)
- 1871-67-6(trans-2-Octenoic Acid)
- 72881-27-7(Milk lactone)
- 3760-11-0(2-Nonenoic acid)
- 765-01-5((E)-10-Hydroxy-2-decenoic acid)
- 14113-05-4(10-Hydroxy-2-(E)-decenoic Acid)
- 10352-88-2(hept-2-enoic acid)
- 15790-94-0(trans-2-Undecenoic acid)
- 1470-50-4(oct-2-enoic acid)
- 1191-04-4(hex-2-enoic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
